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Compound of Interest

Compound Name: 1-Octadecene

Cat. No.: B091540

An In-depth Technical Guide to the Safe Handling of 1-Octadecene in the Laboratory

Introduction

1-Octadecene is a long-chain alpha-olefin commonly utilized in research and development,
particularly in the synthesis of nanoparticles and quantum dots where it often serves as a non-
coordinating, high-boiling point solvent. Its unique properties necessitate a thorough
understanding of its potential hazards and the implementation of rigorous safety protocols to
ensure the well-being of laboratory personnel. This guide provides comprehensive safety
precautions, handling procedures, and emergency responses tailored for researchers,
scientists, and drug development professionals working with 1-Octadecene.

Hazard Identification and Classification

1-Octadecene is classified as a hazardous substance. The primary hazard is its aspiration
toxicity; it may be fatal if swallowed and enters the airways.[1][2][3][4] Repeated exposure may
also cause skin dryness or cracking.[1][4]

GHS Hazard Statements:
o H304: May be fatal if swallowed and enters airways.[1][3][4]
 EUHO66: Repeated exposure may cause skin dryness or cracking.[1][4]

Signal Word: Danger[1][3]
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Hazard Pictogram:
¢ Health Hazard (GHSO08)

Physical and Chemical Properties

Understanding the physical and chemical properties of 1-Octadecene is crucial for its safe
handling and storage.

Property Value Source
Molecular Formula CisHss [11[31[5]
Molecular Weight 252.48 g/mol (11617181
Colorless liquid or white semi-
Appearance ) 516171
solid
Melting Point 14-18 °C (57-64 °F) [51[7]
- ) 314-317 °C (597-603 °F) at
Boiling Point [7]
760 mmHg
Density 0.789 g/mL at 20-25 °C [3]
Vapor Pressure 0.0000675 mmHg [5]
Vapor Density 8.71 (Air=1.0) [2]

N Insoluble in water; Soluble in
Solubility [2][41[6]1[7]
hydrocarbon solvents.

Toxicological Data

Toxicological data is essential for assessing health risks associated with exposure.
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Toxicity . Classificati
: Species Route Value Source
Endpoint on
Acute Oral Not classified
. > 10,000
Toxicity Rat Oral as acutely [2]
mg/kg ]
(LD50) toxic
o . : No skin .
Skin Irritation Rabbit Skin S Not classified  [2]
irritation
I No eye .
Eye Irritation - Eye o Not classified  [2]
irritation
o ) ) ) Did not cause  Not a skin
Sensitization Guinea Pig Skin o N [2][4]
sensitization sensitizer
Repeated
o 1,000
Dose Toxicity  Rat Oral Gavage - [2][4]
mg/kg/day
(NOEL)
Aspiration
- - - Category 1 [21[31[4]
Hazard

Fire and Explosion Hazards

1-Octadecene is a combustible liquid with a slight fire hazard when exposed to heat or flame.

[6]
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Hazard Parameter Value Source

149-155 °C (300-311 °F) -

Flash Point [7]
Closed Cup
Autoignition Temperature 250 °C (482 °F) [410719]
Flammability Combustible Liquid [31[6]
Hazardous Combustion Carbon monoxide (CO),
o [31[4][6][10]
Products Carbon dioxide (COz2)

Vapors may form explosive
_ mixtures with air upon intense
Explosion Hazard ) ) o
heating.[3] Mists containing the

material may be explosive.[6]

Suitable Extinguishing Media: Water spray, water fog, foam, dry chemical, carbon dioxide
(CO2).[1][3][11] Unsuitable Extinguishing Media: High volume water jet.[4][9]

Experimental Protocols

Adherence to standardized protocols is paramount for minimizing risk.

Standard Handling and Storage Protocol

e Engineering Controls:
o Always handle 1-Octadecene in a well-ventilated area.[6]

o Use a chemical fume hood or provide local exhaust ventilation to minimize inhalation of
vapors or mists.[1][11]

o Ensure emergency eye wash fountains and safety showers are readily accessible in the
immediate vicinity of potential exposure.[11]

» Personal Protective Equipment (PPE):

o Hand Protection: Wear neoprene or nitrile rubber gloves. Inspect gloves for integrity before
each use.[1][11]
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o Eye Protection: Chemical safety goggles are mandatory. Contact lenses should not be
worn.[11] A face shield may be required for splash hazards.[1]

o Skin and Body Protection: Wear a lab coat or a complete chemical-resistant suit.[1][11]
Safety shoes are also recommended.[2][4]

o Respiratory Protection: If there is a risk of inhalation and engineering controls are
insufficient, use a NIOSH-approved air-purifying respirator with organic vapor cartridges.

[1]141(]

e Handling Procedures:

[¢]

Avoid all personal contact, including inhalation of vapors and skin/eye contact.[6]

[¢]

Do not eat, drink, or smoke in the handling area.[2][4][6]

[e]

Avoid splash filling and do not use compressed air for filling or discharging operations.[6]

o

Keep containers securely sealed when not in use.[6]

[¢]

Wash hands thoroughly with soap and water after handling and before leaving the work
area.[1][11]

o Storage:

o

Store in a cool, dry, well-ventilated area away from heat and ignition sources.[6][11]

[e]

Keep containers tightly closed.[2][11]

o

Store away from incompatible materials, such as strong oxidizing agents (e.g., nitrates,
peroxides, chlorine bleaches).[6][11]

o

Ensure storage containers are clearly labeled and regularly inspect for leaks.[6]

Spill Response Protocol

e Immediate Actions:

o Evacuate unnecessary personnel from the spill area.[1][11]
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o Eliminate all ignition sources (e.g., open flames, sparks).[6]
o Increase ventilation in the area.[6]

o Don appropriate PPE, including respiratory protection if necessary.[1]

e Containment and Cleanup:
o Prevent the spill from entering drains, sewers, or public waters.[1][2][11]

o Contain the spill using dikes or inert absorbent materials like sand, earth, silica gel, or
universal binder.[2][6][9][11]

o Carefully collect the absorbed material using non-sparking tools and place it into a
suitable, labeled, and closed container for disposal.[1][2]

e Post-Cleanup:
o Wash the spill area thoroughly.[6]

o Dispose of contaminated materials and waste as hazardous waste through a licensed
disposal company.[1]

First Aid Protocol
 Ingestion:

o Crucial: Do NOT induce vomiting.[1][4] There is a high risk of aspiration, which can be
fatal.

o Immediately call a poison center or doctor.[1][2][3][4]

o If the person is conscious, rinse their mouth with water. Never give anything by mouth to
an unconscious person.[1]

o |nhalation:

o Move the person to fresh air.[1][3]
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o If breathing is difficult or stops, provide artificial respiration.[1]

o Seek medical attention if symptoms persist.[2][4][9]

» Skin Contact:
o Remove contaminated clothing.
o Wash the affected area with plenty of soap and water.[1][11]
o Get medical advice if irritation develops or persists.[11]

e Eye Contact:

o Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids
open.[11]

o Remove contact lenses if present and easy to do. Continue rinsing.[11]
o Seek immediate medical attention.[11]

Visualized Workflows and Hazard Relationships

Diagrams help to visually reinforce safety procedures and the logical connections between
hazards and protective measures.
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Standard Laboratory Workflow
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Caption: Workflow for the safe handling of 1-Octadecene from preparation to disposal.
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1-Octadecene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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